5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide

• IUPAC Name: 5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H11BrFNO2/c1-19-13-7-6-9(15)8-10(13)14(18)17-12-5-3-2-4-11(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: HUINGTOOFIWBBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C14H11BrFNO2
• Molecular Weight: 324.14 g/mol

Description

5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide is an organic compound that belongs to the class of benzamides. It is an important chemical compound used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide involves the inhibition of several signaling pathways that are involved in cancer cell growth and inflammation. Specifically, it has been shown to inhibit the activity of the STAT3 and NF-κB signaling pathways, which are known to be overactive in cancer cells and contribute to their growth and survival (Zhang et al., 2015). Additionally, it has been found to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators (Liu et al., 2017).
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. In cancer cells, it inhibits cell proliferation, induces apoptosis, and inhibits the invasion and migration of cancer cells (Zhang et al., 2015). In animal models, it has been found to have anti-inflammatory and analgesic effects, reducing the production of inflammatory mediators and reducing pain (Liu et al., 2017).

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide in lab experiments is its specificity for inhibiting the STAT3 and NF-κB signaling pathways. This makes it a useful tool for studying the role of these pathways in cancer cell growth and inflammation. However, one limitation is that it has not been extensively studied in humans, so its safety and efficacy in clinical trials are not yet known.

Future Directions

There are several future directions for research on 5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide. One direction is to further study its potential therapeutic applications in animal models and in clinical trials. Another direction is to investigate its mechanism of action in more detail, including its effects on other signaling pathways and its interactions with other drugs. Additionally, it may be useful to develop analogs of this compound with improved potency and specificity for its target pathways.

Scientific Research Applications

5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and leukemia (Zhang et al., 2015). Additionally, it has been found to have anti-inflammatory and analgesic effects in animal models (Liu et al., 2017). These properties make it a promising drug candidate for the treatment of cancer and inflammatory diseases.